Cas no 1522700-35-1 (1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine)

• Product Name: 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine
• CAS No: 1522700-35-1
• MF: C₁₀H₁₃F₃N₂O
• MW: 234.218232870102
• CID: 5939736
• PubChem ID: 165636818
• Update Time: 2025-10-30

1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine
• 1-methyl-2-[5-(trifluoromethyl)furan-2-yl]piperazine
• EN300-1974116
• 1522700-35-1

• Inchi： 1S/C10H13F3N2O/c1-15-5-4-14-6-7(15)8-2-3-9(16-8)10(11,12)13/h2-3,7,14H,4-6H2,1H3
• InChI Key： JJJACHUFSWOCFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2CNCCN2C)O1)(F)F

Computed Properties

• Exact Mass: 234.09799753g/mol
• Monoisotopic Mass: 234.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.4Ų

Additional information on 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine

Comprehensive Overview of 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine (CAS No. 1522700-35-1)

The compound 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine (CAS No. 1522700-35-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a piperazine ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the most searched questions related to this compound is: "What are the applications of 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine in medicinal chemistry?" The answer lies in its versatile reactivity. The trifluoromethyl group enhances the molecule's lipophilicity, improving its bioavailability, while the piperazine moiety offers a scaffold for further functionalization. These properties are critical in designing inhibitors for enzymes or receptors involved in diseases such as cancer and neurological disorders.

Another trending topic is the environmental impact of fluorinated compounds. While 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine is not classified as hazardous, its trifluoromethyl group raises questions about biodegradability. Recent studies focus on developing greener synthetic routes to minimize ecological footprints, aligning with the global push for sustainable chemistry. This aligns with popular searches like "eco-friendly synthesis of fluorinated piperazine derivatives."

From a technical standpoint, the synthesis of 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine involves multi-step reactions, often starting from commercially available furan derivatives. Optimizing yield and purity is a common challenge, as reflected in queries such as "How to improve the yield of CAS 1522700-35-1?" Advanced techniques like flow chemistry and catalytic hydrogenation are being explored to address these issues.

In the context of intellectual property, patents covering 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine highlight its utility in novel therapeutic agents. Companies are investing in proprietary methods to produce this compound efficiently, driven by demand for high-purity intermediates. This trend is mirrored in search terms like "patent landscape for trifluoromethyl-containing piperazines."

Lastly, the analytical characterization of CAS No. 1522700-35-1 relies heavily on techniques such as NMR, HPLC, and mass spectrometry. Researchers frequently seek guidance on "analytical methods for 1-methyl-2-5-(trifluoromethyl)furan-2-ylpiperazine," underscoring the need for standardized protocols to ensure reproducibility across labs.